4-Bromo-2-chloro-1-cyclopropoxybenzene
Overview
Description
4-Bromo-2-chloro-1-cyclopropoxybenzene is a chemical compound with the molecular formula C9H8BrClO . It is used for research and development purposes .
Synthesis Analysis
The synthesis of this compound can be achieved through various routes. One common method is through electrophilic aromatic substitution . In this process, the electrophile forms a sigma-bond to the benzene ring, generating a positively charged intermediate. A proton is then removed from this intermediate, yielding a substituted benzene ring .Molecular Structure Analysis
The molecular structure of this compound consists of a benzene ring with bromine, chlorine, and cyclopropoxy substituents . The InChI code for this compound is 1S/C9H8BrClO/c10-6-1-4-8(11)9(5-6)12-7-2-3-7/h1,4-5,7H,2-3H2 .Chemical Reactions Analysis
The chemical reactions involving this compound are complex due to the presence of multiple reactive sites on the benzene ring. The bromine, chlorine, and cyclopropoxy groups can all participate in various reactions, leading to a wide range of possible products .Mechanism of Action
The mechanism of action of 4-Bromo-2-chloro-1-cyclopropoxybenzene in chemical reactions typically involves electrophilic aromatic substitution . The electrophile (a molecule that accepts an electron pair) forms a sigma bond with the benzene ring, creating a positively charged intermediate. This intermediate then loses a proton to yield the final product .
Safety and Hazards
Future Directions
Properties
CAS No. |
869569-68-6 |
---|---|
Molecular Formula |
C9H8BrClO |
Molecular Weight |
247.51 g/mol |
IUPAC Name |
4-bromo-2-chloro-1-cyclopropyloxybenzene |
InChI |
InChI=1S/C9H8BrClO/c10-6-1-4-9(8(11)5-6)12-7-2-3-7/h1,4-5,7H,2-3H2 |
InChI Key |
VOSGLDZLIGHGOD-UHFFFAOYSA-N |
SMILES |
C1CC1OC2=C(C=C(C=C2)Br)Cl |
Canonical SMILES |
C1CC1OC2=C(C=C(C=C2)Br)Cl |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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